![molecular formula C24H20FN7O4 B2723213 N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(3-methoxyphenoxy)acetamide CAS No. 1020488-48-5](/img/structure/B2723213.png)
N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(3-methoxyphenoxy)acetamide
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Description
The compound “N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(3-methoxyphenoxy)acetamide” is a 4,6-disubstituted-1H-pyrazolo[3,4-d]pyrimidin-4-amine compound . It is related to 4-phenoxy-6-aryl-1H-pyrazolo[3,4-d]pyrimidine and N-aryl-6-aryl-1H-pyrazolo[3,4-d]pyrimidin-4-amine compounds .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a pyrazolo[3,4-d]pyrimidin-4-amine core, which is substituted with various groups . Unfortunately, the exact molecular structure analysis is not available in the retrieved resources.Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be complex due to its structure. The compound is related to MTOR kinase and PI3 kinase inhibitors, suggesting it may participate in biochemical reactions related to these pathways . The exact chemical reactions involving this compound are not specified in the available resources.Scientific Research Applications
- The compound has been investigated for its insecticidal properties. Insect ryanodine receptor (RyR) is a promising target for novel insecticides. Researchers designed and synthesized a series of novel diphenyl-1H-pyrazole derivatives with a cyano substituent to explore their insecticidal activities .
- The compound is an intermediate in the synthesis of Cabozantinib (S)-malate, a drug used in cancer treatment. Specifically, it plays a crucial role in the preparation of 1-((4-fluorophenyl)carbamoyl) cyclopropanecarboxylic acid, which is a key intermediate for Cabozantinib (S)-malate .
- The compound contains an azaindole core. Azaindoles have interesting biochemical and biophysical properties, making them valuable building blocks in drug discovery and chemical biology. Researchers have developed synthetic methods to access various isomeric azaindole derivatives .
Insecticidal Activities
Pharmaceutical Intermediates
Azaindole Core Units
properties
IUPAC Name |
N-[2-[1-(4-fluorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-(3-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20FN7O4/c1-14-10-20(27-21(33)13-36-18-5-3-4-17(11-18)35-2)32(30-14)24-28-22-19(23(34)29-24)12-26-31(22)16-8-6-15(25)7-9-16/h3-12H,13H2,1-2H3,(H,27,33)(H,28,29,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IECGZYVHLDOWOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)COC2=CC=CC(=C2)OC)C3=NC4=C(C=NN4C5=CC=C(C=C5)F)C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20FN7O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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